Cas no 1449686-85-4 (8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1449686-85-4
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD22103888
• CID: 5607087
• PubChem ID: 17940167
• Update Time: 2024-03-01

8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-7-methoxy-
• 8-bromo-7-methoxy-1,2,3,4-tetrahydroisoquinoline
• 1449686-85-4
• EN300-8190595
• SCHEMBL6187571

• MDL： MFCD22103888
• Inchi： 1S/C10H12BrNO/c1-13-9-3-2-7-4-5-12-6-8(7)10(9)11/h2-3,12H,4-6H2,1H3
• InChI Key： BKPATNRHYNVDDE-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(OC)=C2Br)CCN1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 335.2±42.0 °C(Predicted)
• pka: 8.95±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines